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Compound of Interest

Compound Name: Galanthamine N-Oxide

Cat. No.: B1339580 Get Quote

This guide provides a detailed comparison of the in vitro acetylcholinesterase (AChE) inhibitory

activities of Galanthamine N-Oxide and Donepezil. The information is intended for

researchers, scientists, and professionals in the field of drug development and neuroscience.

Quantitative Comparison of Inhibitory Activity
The in vitro potency of Galanthamine N-Oxide and Donepezil as AChE inhibitors is

summarized below. The data highlights the half-maximal inhibitory concentration (IC50) or half-

maximal effective concentration (EC50), which indicates the concentration of the inhibitor

required to reduce the activity of the enzyme by 50%.

Compound Inhibitory Concentration Enzyme Source

Galanthamine N-Oxide EC50: 26.2 µM[1][2] Eel

Donepezil IC50: 11.6 nM (0.0116 µM)[3] Human (hAChE)

IC50: 8.12 nM (0.00812 µM)[3] Bovine (bAChE)

Lower IC50/EC50 values indicate greater potency.
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Mechanism of Action: Acetylcholinesterase
Inhibition
Both Galanthamine N-Oxide and Donepezil function by inhibiting the acetylcholinesterase

enzyme. In a healthy cholinergic synapse, AChE is responsible for the rapid hydrolysis of the

neurotransmitter acetylcholine (ACh) into choline and acetic acid, which terminates the signal.

By inhibiting AChE, these compounds increase the concentration and duration of ACh in the

synaptic cleft, enhancing cholinergic neurotransmission. This mechanism is a key therapeutic

strategy for conditions characterized by a cholinergic deficit, such as Alzheimer's disease[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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